Cas no 120500-21-2 (Hormothamnin A (9CI))

Hormothamnin A (9CI) structure
Product Name:Hormothamnin A (9CI)
CAS No:120500-21-2
Molecular Formula:C60H97N11O14
Molecular Weight:1196.47748
CID:139755
PubChem ID:6440066
Hormothamnin A (9CI) Properties
Names and Identifiers
-
- Hormothamnin A (9CI)
- (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,
- hormothamnin A
- 6-benzyl-31-ethylidene-35-hydroxy-3,28-bis(2-hydroxyethyl)-12,15-bis(1-methylpropyl)-9,18-bis(2-methylpropyl)-24-pentyltetracosahydropyrrolo[1,2-g][1,4,7,10,13,16,19,22,25,28,31]undecaazacyclotetratriacontine-1,4,7,10,13,16,19,22,26,29,32(23H)-undecone
- DTXSID001046497
- (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,15,18,21,24,27,30,33-undecone
- 120500-21-2
-
- InChIKey: AQBJITSSPIIUAM-QVGWBTEESA-N
- Inchi: InChI=1S/C60H97N11O14/c1-11-15-17-22-39-30-48(75)63-42(23-25-72)53(78)64-41(14-4)60(85)71-33-40(74)31-47(71)57(82)65-43(24-26-73)54(79)67-46(29-38-20-18-16-19-21-38)55(80)66-45(28-35(7)8)56(81)69-51(37(10)13-3)59(84)70-50(36(9)12-2)58(83)68-44(27-34(5)6)52(77)61-32-49(76)62-39/h14,16,18-21,34-37,39-40,42-47,50-51,72-74H,11-13,15,17,22-33H2,1-10H3,(H,61,77)(H,62,76)(H,63,75)(H,64,78)(H,65,82)(H,66,80)(H,67,79)(H,68,83)(H,69,81)(H,70,84)/b41-14-
- SMILES: CCCCCC1NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(C(CC)C)NC(=O)C(C(CC)C)NC(=O)C(CC(C)C)NC(=O)C(CC2C=CC=CC=2)NC(=O)C(CCO)NC(=O)C2CC(CN2C(=O)/C(=C/C)/NC(=O)C(CCO)NC(=O)C1)O
Computed Properties
- Exact Mass: 1195.72221
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 14
- Rotatable Bond Count: 18
- Monoisotopic Mass: 1195.721647
- Heavy Atom Count: 85
- Complexity: 2280
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 372
Experimental Properties
- PSA: 372
- Refractive Index: 1.578
- Boiling Point: 1509.4°Cat760mmHg
- Flash Point: 866.7°C
- Density: 1.24
Hormothamnin A (9CI) Related Literature
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1. Inorganic
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Shahua Qian,Zhen Huang,Jiaqi Fu,Jie Kuang,Chaozhen Hu Anal. Methods, 2010,2, 1140-1143
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Jae Hoon Bong,Onejae Sul,Alexander Yoon Nanoscale, 2014,6, 8503-8508
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Thomas Meisel,Norbert Fellner,Johann Moser J. Anal. At. Spectrom., 2003,18, 720-726
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5. Contents
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Fernando S. Delgado,Pablo Lorenzo-Luís,Jorge Pasán,Laura Cañadillas-Delgado,Oscar Fabelo,María Hernández-Molina,Antonio D. Lozano-Gorrín,Francesc Lloret,Miguel Julve,Catalina Ruiz-Pérez CrystEngComm, 2016,18, 7831-7842
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Jae-Chan Lee,Ji-Yong Kim,Won-Hyo Joo,Deokgi Hong,Sang-Ho Oh,Beomil Kim,Gun-Do Lee,Miyoung Kim,Jihun Oh,Young-Chang Joo J. Mater. Chem. A, 2020,8, 11632-11641
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Md. Mahamudul Hasan Rumon,Stephen Don Sarkar,Md. Mosfeq Uddin,Md. Mahbub Alam,Sadia Nazneen Karobi,Aruna Ayfar,Md. Shafiul Azam,Chanchal Kumar Roy RSC Adv., 2022,12, 7453-7463
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Xin Li,Danlin Zeng,Ping Ke,Guanghui Wang,Dengke Zhang RSC Adv., 2020,10, 7163-7169
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